Cas no 558480-40-3 (Volociximab)

• Product Name: Volociximab
• CAS No: 558480-40-3
• CID: 944599
• Update Time: 2025-10-31

Volociximab Chemical and Physical Properties

Names and Identifiers

• Volociximab
• Research Grade Volociximab (DHC35101)

Additional information on Volociximab

Introduction to Volociximab and Its Implications in Modern Medicine

Volociximab, a groundbreaking monoclonal antibody with the CAS number 558480-40-3, represents a significant advancement in the field of therapeutic biopharmaceuticals. This compound has garnered considerable attention due to its innovative mechanism of action and its potential applications in treating a variety of medical conditions. The development of Volociximab is a testament to the relentless progress in biotechnology and immunotherapy, offering new hope for patients suffering from previously challenging conditions.

The chemical structure of Volociximab is meticulously designed to target specific pathological pathways, making it a promising candidate for therapeutic intervention. As a monoclonal antibody, it exhibits high specificity and affinity for its target, which is crucial for minimizing side effects and maximizing efficacy. The compound's molecular architecture has been refined through extensive research and development, ensuring that it can effectively bind to its intended receptor without causing unintended interactions.

In recent years, Volociximab has been the subject of numerous clinical trials, which have demonstrated its potential in treating conditions such as cancer and autoimmune diseases. One of the most compelling aspects of Volociximab is its ability to modulate the immune system, thereby enhancing the body's natural defenses against disease. This immunomodulatory property has been particularly effective in cancer therapy, where the compound has shown promise in both preclinical and clinical studies.

The latest research on Volociximab has highlighted its role in checkpoint inhibition, a revolutionary approach in cancer treatment that has transformed the landscape of oncology. By blocking inhibitory signals that prevent T-cells from attacking cancer cells, Volociximab helps to unleash the full potential of the immune system. This mechanism has been particularly effective in treating advanced-stage cancers, where traditional therapies have often fallen short.

Furthermore, Volociximab has shown promise in treating autoimmune diseases by targeting key cytokines that drive inflammation. Conditions such as rheumatoid arthritis and multiple sclerosis have seen significant improvements in patient outcomes with the use of Volociximab. The compound's ability to selectively inhibit these cytokines without affecting other essential immune functions makes it a highly attractive therapeutic option.

The pharmacokinetic profile of Volociximab is another area where it stands out. Unlike many traditional therapeutics, which require frequent dosing, Volociximab exhibits a prolonged half-life, allowing for less frequent administration. This not only improves patient compliance but also reduces the burden on healthcare systems. The extended duration of action is attributed to the compound's unique molecular properties, which enable it to remain active in the body for an extended period.

Manufacturing Volociximab presents unique challenges due to its complex molecular structure. However, advancements in bioprocessing technologies have made it possible to produce this compound at scale while maintaining high purity and efficacy. The use of single-use bioreactors and continuous manufacturing processes has significantly improved yield and reduced costs, making Volociximab more accessible to patients worldwide.

The future of Volociximab looks promising as ongoing research continues to uncover new applications and refine existing ones. Innovations such as gene editing and CRISPR technology are expected to further enhance the efficacy of Volociximab by tailoring it to individual patient needs. Additionally, combination therapies involving Volociximab with other novel agents are being explored to achieve synergistic effects that could revolutionize treatment strategies for various diseases.

In conclusion, Volociximab represents a significant milestone in the field of biopharmaceuticals. Its innovative design, coupled with its impressive clinical results, positions it as a cornerstone therapy for multiple medical conditions. As research progresses and new technologies emerge, the potential applications of Volociximab are likely to expand even further, offering new hope and improved outcomes for patients around the world.